Cas no 859027-07-9 (1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene
• CAS No: 859027-07-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 820564
• PubChem ID: 70700522
• Update Time: 2025-10-28

1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene
• DTXSID40743343
• GUAJUBFXUNNMAO-UHFFFAOYSA-N
• AKOS016004245
• EN300-5597017
• 859027-07-9
• G55774
• 2-TRIFLUOROMETHYL-4-NITROBENZYL CHLORIDE
• DB-121097

• Inchi： 1S/C8H5ClF3NO2/c9-4-5-1-2-6(13(14)15)3-7(5)8(10,11)12/h1-3H,4H2
• InChI Key： GUAJUBFXUNNMAO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene

1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene, identified by the CAS number 859027-07-9, is a highly specialized aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a chloromethyl group, a nitro group, and a trifluoromethyl group attached to a benzene ring. The presence of these substituents imparts distinct chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The chloromethyl group, known for its reactivity, plays a crucial role in various substitution reactions. Meanwhile, the nitro group contributes to the compound's stability and ability to undergo nitration reactions under specific conditions. The trifluoromethyl group, on the other hand, enhances the compound's electron-withdrawing properties, making it an ideal candidate for use in electrophilic aromatic substitution reactions.

The synthesis of 1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene involves a multi-step process that requires precise control over reaction conditions. Researchers have employed various methodologies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to achieve high yields of this compound. Recent advancements in catalytic techniques have further optimized the synthesis process, reducing production costs and improving product purity.

In terms of applications, this compound has found extensive use in the development of high-performance polymers and specialty chemicals. Its ability to undergo multiple functionalization reactions makes it a versatile building block in organic synthesis. Additionally, its unique electronic properties have been leveraged in the design of novel pharmaceutical agents targeting specific biological pathways.

The latest research on this compound has focused on its potential as a precursor for advanced materials such as graphene derivatives and carbon nanotubes. Scientists have demonstrated that the presence of the trifluoromethyl group significantly enhances the thermal stability and mechanical properties of these materials. Furthermore, studies have shown that this compound can be used as an effective catalyst in certain polymerization reactions, opening new avenues for its application in industrial settings.

In conclusion, 1-(Chloromethyl)-4-nitro-2-(trifluoromethyl)benzene, with its CAS number 859027-07-9, stands out as a critical compound in modern chemistry. Its unique structure and versatile chemical properties continue to drive innovation across various industries. As research progresses, new applications and synthesis methods are expected to emerge, further solidifying its importance in the scientific community.